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Compound of Interest

Compound Name: TCO-PEG12-acid

Cat. No.: B15575045 Get Quote

This technical guide provides an in-depth overview of TCO-PEG12-acid, a heterobifunctional

linker widely utilized in bioconjugation, drug delivery, and the development of Proteolysis

Targeting Chimeras (PROTACs). This document outlines the key chemical properties, safety

and handling procedures, and representative experimental protocols for this reagent.

Chemical and Physical Properties
TCO-PEG12-acid is a versatile molecule featuring a trans-cyclooctene (TCO) group for

bioorthogonal click chemistry and a terminal carboxylic acid for conjugation to amine-containing

molecules. The polyethylene glycol (PEG) spacer enhances aqueous solubility and reduces

steric hindrance.
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Property Value Source(s)

Chemical Formula C36H67NO16 [1][2]

Molecular Weight 769.9 g/mol [1][2]

Purity
≥95% to >98% (supplier

dependent)
[1][2]

CAS Number 2353410-03-2

Solubility Water, DMSO, DCM, DMF [1]

Appearance Colorless oil or solid [3]

Safety and Handling
While a comprehensive Safety Data Sheet (SDS) for TCO-PEG12-acid is not publicly

available, the following handling and safety guidelines are based on supplier recommendations

and general laboratory practices for similar chemical reagents.
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Parameter Recommendation Source(s)

Storage Temperature -20°C [1][4][5][6][7][8][9]

Storage Conditions
Store in a sealed, light- and

moisture-protected container.
[4]

Handling

Use anhydrous solvents such

as DMF or DMSO. Avoid

prolonged exposure to

moisture.

[4]

Shipping

Typically shipped at ambient

temperature, though some

suppliers may use dry ice to

ensure stability.

[1][2][6]

Stability

The TCO group can isomerize

to the less reactive cis-

cyclooctene (CCO) over time.

Not recommended for long-

term storage.

[1][7][8][9]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

First Aid Measures (General Recommendations):

If Inhaled: Move to fresh air. If breathing is difficult, seek medical attention.

In Case of Skin Contact: Immediately wash with soap and plenty of water.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.
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If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Chemical Reactivity and Experimental Protocols
TCO-PEG12-acid possesses two primary reactive handles, enabling sequential or one-pot

conjugation strategies.

Reactivity Overview
The reactivity of TCO-PEG12-acid is defined by its two terminal functional groups: the TCO

moiety and the carboxylic acid.
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Reaction Pathways

Reactants

ProductsTCO-PEG12-Acid

Trans-cyclooctene (TCO) Group exposes

Carboxylic Acid Group
 exposes

Stable Dihydropyridazine Adduct

 reacts with

Stable Amide Bond

 reacts with

Tetrazine-labeled
Molecule (e.g., Protein, Antibody)

 via IEDDA Click Chemistry

Amine-containing
Molecule (e.g., Peptide, Small Molecule)

 via Amide Coupling
(e.g., EDC, NHS)
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Start

Dissolve TCO-PEG12-Acid,
EDC, and NHS in anhydrous DMF/DMSO

Incubate for 15-30 min at RT
to form TCO-PEG12-NHS Ester

Add activated TCO-PEG12-NHS
to the amine solution

Dissolve amine-containing
molecule in reaction buffer

Incubate for 2h at RT
or overnight at 4°C

Purify the conjugate
(e.g., dialysis, SEC)

End
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Start

Dissolve TCO-conjugated
molecule in buffer

Dissolve Tetrazine-labeled
molecule in buffer

Mix the two solutions

Incubate for 30-60 min at RT

Monitor reaction
(e.g., LC-MS, SDS-PAGE)

Purify if necessary

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [TCO-PEG12-Acid: A Technical Guide for Researchers
and Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575045#tco-peg12-acid-safety-data-sheet-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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